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Executive Summary

Funalenone and its associated phenalenone derivatives represent a structurally distinct class
of fungal polyketides with significant pharmacological utility. Characterized by a tricyclic
perinaphthenone core, these metabolites have emerged as potent inhibitors of matrix
metalloproteinase-1 (MMP-1), HIV-1 integrase, and protein tyrosine phosphatase 1B (PTP1B).
This guide provides a rigorous technical analysis of their natural occurrence, biosynthetic
origins, and isolation methodologies, designed for researchers in natural product chemistry and
drug discovery.[1]

Chemical Architecture & Natural Occurrence
The Phenalenone Core

Funalenone belongs to the phenalenone class (1H-phenalen-1-one), a rare aromatic system in
nature. Unlike plant phenalenones (phenylphenalenones) derived from the shikimate pathway,
fungal phenalenones are polyketide in origin.[1][2] The core structure is highly amenable to
oxidative modifications, leading to a diversity of derivatives including dimers, heterodimers, and
metal-complexed forms.[2]
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Fungal Sources

The primary producers of funalenone derivatives are filamentous fungi, particularly within the
Eurotiales order.

Genus Species Key Metabolites Notes

Original isolation
source for

Aspergillus A. niger (FO-5904) Funalenone o
collagenase inhibition.

[3]

Source for PTP1B
Aspergillus A. sp. (SF-5929) Funalenone inhibition (Marine-
derived).[2]

_— ) i Structurally related
Penicillium P. herquei Hergueinone )
pigment.[4]

) Dimeric phenalenone
Talaromyces T. sp. Duclauxin o
derivative.[2]

Biosynthetic Pathway: Polyketide Assembly

The biosynthesis of funalenone is governed by iterative type | polyketide synthases (PKS).
The scaffold is assembled from acetate and malonate units, forming a heptaketide chain that
undergoes cyclization and oxidative rearrangement.[2]

Mechanistic Flow[2]

e Priming: Acetyl-CoA primes the PKS.
o Elongation: Six malonyl-CoA units are condensed to form a heptaketide.
e Cyclization: The linear chain cyclizes to form the tricyclic anthracene-like intermediate.

o Oxidative Rearrangement: Post-PKS tailoring enzymes (monooxygenases) introduce oxygen
functionalities, leading to the phenalenone ketone moiety.
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Figure 1: Proposed polyketide biosynthetic pathway for fungal phenalenones.

Pharmacological Profile & Mechanism of Action[1]

[5]

Funalenone derivatives exhibit "privileged structure” characteristics, allowing them to interact
with diverse protein targets.

Key Biological Activities[2][6][7]
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Target Activity Type IC50 / Potency Mechanism Note

Inhibits type |
_— collagenase; lower
MMP-1 (Collagenase)  Inhibition 170 uM )
potency against MMP-

9 (92 kDa).[3]

Non-competitive

inhibitor; targets
PTP1B Inhibition 6.1 uM allosteric site.[2]

Potency exceeds

ursolic acid.

Phenalenone core
intercalates
DNA/binds Mg2+ in

active site.

HIV-1 Integrase Inhibition Variable

Effective against S.
Antimicrobial Growth Inhibition MIC 10-50 pg/mL aureus and C.
albicans.

PTP1B Inhibition Mechanism

Protein Tyrosine Phosphatase 1B (PTP1B) is a negative regulator of insulin signaling.
Funalenone (isolated from Aspergillus sp.[3] SF-5929) acts as a hon-competitive inhibitor. This
suggests it binds to an allosteric pocket rather than the catalytic phosphate-binding loop,
avoiding the common issue of charged active-site inhibitors lacking cell permeability.

Technical Workflow: Isolation & Purification

The following protocol is designed for the isolation of funalenone from Aspergillus niger
mycelia. This workflow prioritizes purity for structural elucidation (NMR/MS).

Fermentation & Extraction

« Cultivation: Inoculate A. niger spores into Potato Dextrose Broth (PDB). Incubate at 25°C for
14 days (static or shaken at 150 rpm).
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o Separation: Filter broth to separate mycelium from supernatant. Funalenone is
predominantly intracellular/mycelial.

o Extraction:
o Macerate mycelium in Acetone or Methanol (1:5 w/v).
o Sonicate for 30 mins to disrupt cell walls.

o Evaporate solvent in vacuo to yield crude extract.

Fractionation Strategy

 Liquid-Liquid Partition: Suspend crude extract in water. Partition sequentially with n-hexane
(remove lipids) and Ethyl Acetate (EtOAc). Collect the EtOAc fraction.

e ODS (Octadecylsilane) Chromatography:
o Stationary Phase: C18 Reverse Phase Silica.
o Mobile Phase: Gradient MeOH:H20 (20:80

100:0).

o Checkpoint: Monitor fractions via TLC (UV 254nm/365nm). Phenalenones often fluoresce

yellow/orange.

Final Purification (HPLC)

Column: C18 Preparative Column (e.g., 5 pum, 250 x 10 mm).

Solvent System: Acetonitrile:Water (0.1% Formic Acid) gradient.

Detection: PDA detector at 254 nm and 365 nm.

Yield: Expect ~5-20 mg per 10 L fermentation depending on strain productivity.

Maceration ipi artition 0ODS Column Isolation RP-HPLC

(Acetone/MeOH) tOAC Fraction (MeOH:H20 Gradient) (Purified Funalenone)
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Figure 2: Step-by-step isolation workflow from fungal biomass to pure compound.

Structural Elucidation Parameters

To validate the identity of Funalenone, ensure the following spectral signatures are met:

UV-Vis: Maxima at ~254, 365 nm (characteristic of conjugated phenalenone system).

1H NMR (DMSO-d6): Look for aromatic protons in the downfield region (7.0 - 8.5 ppm) and
hydrogen-bonded hydroxyl signals (>11 ppm).

13C NMR: Carbonyl carbon signal typically >180 ppm; aromatic carbons 110-160 ppm.

Mass Spectrometry: ESI-MS [M+H]+ or [M-H]- mode.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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